Cas no 1005328-81-3 (kermadecin H)

• Product Name: kermadecin H
• CAS No: 1005328-81-3
• MF: C₂₆H₃₄O₄
• MW: 410.545768260956
• CID: 2019543
• PubChem ID: 146115965
• Update Time: 2025-04-21

kermadecin H Chemical and Physical Properties

Names and Identifiers

• kermadecin H
• (11Z)-Tricyclo[20.2.2.02,7]hexacosa-1(24),2(7),3,5,11,22,25-heptaene-3,5,24,25-tetrol
• 1005328-81-3

• Inchi： 1S/C26H34O4/c27-21-17-20-14-12-10-8-6-4-2-1-3-5-7-9-11-13-19-15-22(28)26(23(29)16-19)25(20)24(30)18-21/h6,8,15-18,27-30H,1-5,7,9-14H2/b8-6-
• InChI Key： FVFRWPLEBQLVDY-VURMDHGXSA-N
• SMILES： OC1C=C2C=C(C=1C1C(=CC(=CC=1CCCC=CCCCCCCCCC2)O)O)O |c:18|

Computed Properties

• Exact Mass: 410.24570956g/mol
• Monoisotopic Mass: 410.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.608
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids